(E)-methyl 2-(2-((3-methylisoxazole-5-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(3-methyl-1,2-oxazole-5-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C15H13N3O4S/c1-9-7-11(22-17-9)14(20)16-15-18(8-13(19)21-2)10-5-3-4-6-12(10)23-15/h3-7H,8H2,1-2H3
• InChI Key: KFWTZVFJLXZCCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N=C2N(C3=CC=CC=C3S2)CC(=O)OC
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

The compound you mentioned contains several functional groups including a methyl group, an isoxazole ring, a carbonyl group, an imino group, and a benzo[d]thiazol-3(2H)-yl group. These groups are common in many organic compounds and can contribute to the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of similar compounds often involves the formation of the isoxazole ring, which can be achieved through the reaction of nitrile oxides with alkynes or alkenes. The benzo[d]thiazol-3(2H)-yl group can be synthesized through the condensation of 2-aminobenzenethiols with α,β-unsaturated carbonyl compounds.

Molecular Structure Analysis

The molecular structure of such a compound would be determined by the arrangement of these functional groups in space. The exact structure would depend on the specific synthesis pathway used and the reaction conditions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the isoxazole ring and the imino group. These groups can participate in a variety of chemical reactions, including nucleophilic additions and substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Cyclocondensation Reactions and Novel Compound Synthesis

Research by Sokolov et al. (2014) explored cyclocondensation reactions involving methyl 2-(5-methylisoxazol-3-yl)imino-3,3,3-trifluoropropionate with 1,3-binucleophiles. This process resulted in various compounds with potential for further exploration in organic and medicinal chemistry due to their unique structures, including trifluoromethyl-containing derivatives and imidazothiazoles (Sokolov, Aksinenko, & Martynov, 2014).

Antimicrobial Activities

Mishra et al. (2019) synthesized benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes, demonstrating good antimicrobial activity against several bacterial strains. This research signifies the potential of benzothiazole derivatives in developing new antimicrobial agents (Mishra, Singh Gound, Mondal, Yadav, & Pandey, 2019).

Aldose Reductase Inhibitors for Diabetic Complications

Ali et al. (2012) focused on the design, synthesis, and molecular modelling of novel methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetates as aldose reductase inhibitors. These compounds have shown promise as potential drugs for treating diabetic complications, illustrating the therapeutic applications of such chemical structures (Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012).

Structural Studies

Li et al. (2015) reported on the crystal structure of azilsartan methyl ester ethyl acetate hemisolvate, a process relevant to understanding the structural properties of complex organic molecules for pharmaceutical applications (Li, Liu, Zhu, Chen, & Sun, 2015).